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Metabolite Overview and Identification Context

The metabolite BCS-CQ 63359 is a key derivative of the insecticide tetraniliprole. The table below

summarizes the contexts in which it has been identified and analyzed.

Aspect Description

Parent Compound Tetraniliprole (an anthranilamide insecticide) [1]

Analysis Context Studied alongside tetraniliprole for residue dissipation and risk assessment

in agricultural crops [1] [2] [3].

Common Analytical
Technique

LC-MS/MS (Liquid Chromatography with Tandem Mass Spectrometry) [1]

[2] [3]

Documented Matrices Okra, brinjal (eggplant), chilli, tomato, and pigeon pea [1] [2] [3]

Quantitative Data and Analytical Performance

The following table summarizes key quantitative data and method performance metrics for BCS-CQ 63359

as reported in the studies.
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Parameter Reported Value / Finding

Purity of Reference
Standard

99.7% [1]

Method Recovery
Range

71-111% (across chilli and brinjal matrices) [2]

Limit of Quantification
(LOQ)

0.01 mg kg⁻¹ [1] [3]

Typical Residue
Findings

Often found below the LOQ (Below Limit of Quantification) in various crop
samples, even shortly after application [3].

Experimental Protocol for Analysis

The general workflow for extracting and analyzing BCS-CQ 63359 from crop samples is consistent across

the consulted studies and can be summarized in the following diagram:
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Sample

Homogenization

Solvent Extraction (Acetonitrile)

Clean-up (d-SPE with PSA)

Analysis (LC-MS/MS)

Detection & Quantification

Click to download full resolution via product page

The corresponding methodological details for each step are outlined below:

Sample Preparation & Extraction: The standard approach uses the QuEChERS method. This
involves homogenizing the crop sample and then extracting the analytes with acetonitrile [1] [2] [3].

Clean-up: The extract is purified using dispersive Solid-Phase Extraction (d-SPE) with PSA
(Primary Secondary Amine) sorbent to remove interfering compounds like fatty acids and sugars

[2].
Analysis & Detection: The final cleaned extract is analyzed using Liquid Chromatography-
tandem Mass Spectrometry (LC-MS/MS). This technique separates the compounds
(chromatography) and provides highly specific and sensitive detection based on their mass-to-charge

ratio (mass spectrometry) [1] [3].
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Research Conclusions and Gaps

The analyzed studies consistently show that residue levels of BCS-CQ 63359 in various crops are typically

very low, often below the quantifiable limit, suggesting a low risk to consumers [3]. Residues of the

metabolite and its parent compound generally dissipate to below the Limit of Quantification (LOQ) by the

time of harvest [3].

It is important to note that the searched literature lacks specific details crucial for a complete technical

guide. Key information such as the structural elucidation, mass spectral fragmentation patterns,

chromatographic retention times, and the exact LC-MS/MS instrument parameters for BCS-CQ 63359

were not provided in the available results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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